Cas no 1805362-24-6 (Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate)

• Product Name: Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate
• CAS No: 1805362-24-6
• MF: C₁₁H₉ClF₂N₂O₂
• MW: 274.651168584824
• CID: 4868750
• Update Time: 2025-06-11

Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate

• Inchi： 1S/C11H9ClF2N2O2/c1-2-18-9(17)3-6-7(11(13)14)5-16-8(4-15)10(6)12/h5,11H,2-3H2,1H3
• InChI Key： MZUCJMCPCKPPPQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)N=CC(C(F)F)=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.3
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate

Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1805362-24-6): An Overview

Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate (CAS No. 1805362-24-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and agrochemicals. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate is a pyridine derivative with a molecular formula of C₁₂H₉ClF₂N₂O₂. The compound features a pyridine ring substituted with a chloro group at the 3-position, a cyano group at the 2-position, and a difluoromethyl group at the 5-position. The ester functionality at the 4-position further enhances its chemical versatility. These structural elements contribute to its unique physical and chemical properties, such as solubility, stability, and reactivity.

The compound is typically synthesized through multi-step reactions involving the functionalization of a pyridine scaffold. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate. For instance, the use of transition-metal catalysts and mild reaction conditions has significantly improved yield and purity.

Synthesis Methods

The synthesis of Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate can be achieved through various routes, each with its own advantages and limitations. One common approach involves the sequential functionalization of a pyridine derivative. The process typically begins with the introduction of the chloro and cyano groups, followed by the installation of the difluoromethyl moiety. The final step involves esterification to form the ethyl acetate functionality.

A notable synthetic route involves the use of palladium-catalyzed cross-coupling reactions to introduce the difluoromethyl group. This method has been shown to be highly efficient and selective, yielding high-purity products with minimal side reactions. Additionally, recent studies have explored green chemistry approaches to reduce environmental impact and improve sustainability in the synthesis process.

Biological Activities

Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate has been investigated for its potential biological activities, particularly in medicinal chemistry applications. Research has shown that compounds with similar structural motifs exhibit potent inhibitory effects on various enzymes and receptors, making them valuable leads for drug discovery.

In one study, Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate was found to exhibit significant antifungal activity against several pathogenic fungi. The presence of the difluoromethyl group was crucial for this activity, as it enhanced lipophilicity and cell membrane penetration. Furthermore, preliminary studies have indicated that the compound may have potential as an antiviral agent, although further research is needed to confirm these findings.

Applications in Drug Discovery

The unique structural features of Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate make it an attractive candidate for drug discovery programs. Its ability to modulate enzyme activity and receptor binding has led to its evaluation in various therapeutic areas. For example, researchers are exploring its potential as an inhibitor of kinases involved in cancer signaling pathways.

In addition to its direct therapeutic applications, Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate serves as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. The flexibility provided by its functional groups allows for easy modification and optimization through structure-based drug design approaches.

Recent Research Advancements

The field of medicinal chemistry is continually evolving, and recent advancements have shed new light on the potential applications of compounds like Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate. One notable area of research involves the use of computational tools to predict biological activity and optimize lead compounds. Machine learning algorithms have been employed to identify key structural features that contribute to specific biological activities.

A recent study published in the Journal of Medicinal Chemistry reported on a high-throughput screening campaign that identified several derivatives of Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate with enhanced potency against cancer cells. These findings highlight the importance of systematic structure–activity relationship (SAR) studies in optimizing lead compounds for clinical development.

Safety Considerations and Future Directions

While Ethyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate shows promise in various applications, it is essential to conduct thorough safety evaluations before advancing it into clinical trials or commercial use. Preclinical studies should focus on assessing toxicity, pharmacokinetics, and metabolic stability to ensure its safety profile meets regulatory standards.

FUTURE DIRECTIONS: Future research onEthyl 3-chloro-2-cyano-5-(difluoromethyl)pyridine-4-acetate will likely focus on expanding its synthetic accessibility through novel catalytic methods and exploring its biological activities in more depth. Additionally, efforts to develop more sustainable synthesis routes will be crucial for reducing environmental impact and improving overall process efficiency.